![molecular formula C22H20N2O6S2 B3824560 N,N'-1,4-phenylenebis[N-(phenylsulfonyl)acetamide]](/img/structure/B3824560.png)
N,N'-1,4-phenylenebis[N-(phenylsulfonyl)acetamide]
Overview
Description
N,N'-1,4-phenylenebis[N-(phenylsulfonyl)acetamide] is a chemical compound that has been extensively studied for its potential use in scientific research. It is commonly referred to as PSAP, and its chemical formula is C20H18N2O6S2. This compound has been found to have several interesting properties that make it useful in a variety of research applications.
Mechanism of Action
The mechanism of action of PSAP is not fully understood, but it is believed to involve the inhibition of certain enzymes that are involved in cell division and growth. PSAP has also been found to induce the production of reactive oxygen species, which can lead to apoptosis in cancer cells.
Biochemical and Physiological Effects:
PSAP has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis in cancer cells, and have anti-inflammatory effects. PSAP has also been found to have antioxidant properties, which could make it useful in the treatment of diseases caused by oxidative stress.
Advantages and Limitations for Lab Experiments
One of the main advantages of using PSAP in lab experiments is that it is a relatively stable compound that can be easily synthesized. It has also been found to have low toxicity levels, which makes it safe to use in lab experiments. However, one of the limitations of using PSAP in lab experiments is that it is a relatively new compound, and its full potential has not yet been explored.
Future Directions
There are several potential future directions for research involving PSAP. One area of research could involve the development of new cancer treatments based on the properties of PSAP. Another area of research could involve the development of new anti-inflammatory drugs based on the anti-inflammatory properties of PSAP. Additionally, further research could be done to better understand the mechanism of action of PSAP and to identify other potential applications for this compound.
Scientific Research Applications
PSAP has been found to have several potential applications in scientific research. One of the most promising areas of research involves the use of PSAP as a potential treatment for cancer. Studies have shown that PSAP can inhibit the growth of cancer cells and induce apoptosis in cancer cells. PSAP has also been found to have anti-inflammatory properties, which could make it useful in the treatment of inflammatory diseases.
Properties
IUPAC Name |
N-[4-[acetyl(benzenesulfonyl)amino]phenyl]-N-(benzenesulfonyl)acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O6S2/c1-17(25)23(31(27,28)21-9-5-3-6-10-21)19-13-15-20(16-14-19)24(18(2)26)32(29,30)22-11-7-4-8-12-22/h3-16H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FRHYGDBARSVRMC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)N(C1=CC=C(C=C1)N(C(=O)C)S(=O)(=O)C2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O6S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.